Cas no 1522792-11-5 (Methyl 5-bromo-2-chloro-3-fluorobenzoate)

• Product Name: Methyl 5-bromo-2-chloro-3-fluorobenzoate
• CAS No: 1522792-11-5
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 4949502
• Update Time: 2025-10-23

Methyl 5-bromo-2-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloro-3-fluorobenzoate

• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3H,1H3
• InChI Key： URRKHMSZUSKFRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-bromo-2-chloro-3-fluorobenzoate

Research Brief on Methyl 5-bromo-2-chloro-3-fluorobenzoate (CAS: 1522792-11-5) in Chemical and Biomedical Applications

Methyl 5-bromo-2-chloro-3-fluorobenzoate (CAS: 1522792-11-5) is a halogenated benzoate derivative that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in pharmaceutical synthesis and material science. This compound serves as a critical intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. Recent studies have highlighted its role in the synthesis of kinase inhibitors and antimicrobial agents, underscoring its importance in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-bromo-2-chloro-3-fluorobenzoate as a precursor for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromo and chloro substituents on the aromatic ring facilitate selective cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. The resulting BTK inhibitors exhibited nanomolar potency in preclinical models of B-cell malignancies, suggesting promising therapeutic potential.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases publication, where it was utilized to develop novel fluoroquinolone analogs with enhanced activity against drug-resistant bacterial strains. The fluorine atom at the 3-position of the benzoate ring was found to significantly improve membrane permeability and target binding affinity, addressing a key challenge in antibiotic development. These findings highlight the compound's utility in tackling antimicrobial resistance, a pressing global health issue.

From a chemical perspective, recent advancements in synthetic methodologies have improved the accessibility of Methyl 5-bromo-2-chloro-3-fluorobenzoate. A 2023 Organic Process Research & Development article detailed a scalable, palladium-catalyzed carboxylation protocol that achieves high yields (85-92%) while minimizing heavy metal contamination. This development is particularly relevant for industrial-scale production, addressing previous challenges in process optimization.

Ongoing research continues to explore the potential of this compound in diverse applications. Current investigations include its incorporation into metal-organic frameworks (MOFs) for catalytic applications and its use in radiopharmaceuticals for positron emission tomography (PET) imaging. The unique combination of halogen substituents offers distinct advantages in these applications, ranging from enhanced stability to improved target specificity.

In conclusion, Methyl 5-bromo-2-chloro-3-fluorobenzoate (1522792-11-5) represents a versatile and valuable building block in modern chemical and biomedical research. Its applications span from drug discovery to materials science, with recent studies demonstrating its critical role in addressing therapeutic challenges. As synthetic methodologies continue to advance and novel applications emerge, this compound is poised to remain at the forefront of interdisciplinary research in the coming years.